Cas no 2157962-91-7 (5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid)
5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid
- 5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid
- 2157962-91-7
- EN300-1449642
-
- Inchi: 1S/C10H11N3O3/c1-2-3-7(6-14)13-9-5-11-8(4-12-9)10(15)16/h1,4-5,7,14H,3,6H2,(H,12,13)(H,15,16)
- InChI Key: KXNZCQOAEUOHHQ-UHFFFAOYSA-N
- SMILES: OCC(CC#C)NC1C=NC(C(=O)O)=CN=1
Computed Properties
- Exact Mass: 221.08004122g/mol
- Monoisotopic Mass: 221.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 95.3Ų
5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1449642-0.05g |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 0.05g |
$1188.0 | 2023-06-06 | ||
| Enamine | EN300-1449642-0.1g |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 0.1g |
$1244.0 | 2023-06-06 | ||
| Enamine | EN300-1449642-0.25g |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 0.25g |
$1300.0 | 2023-06-06 | ||
| Enamine | EN300-1449642-0.5g |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 0.5g |
$1357.0 | 2023-06-06 | ||
| Enamine | EN300-1449642-1.0g |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 1g |
$1414.0 | 2023-06-06 | ||
| Enamine | EN300-1449642-2.5g |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 2.5g |
$2771.0 | 2023-06-06 | ||
| Enamine | EN300-1449642-5.0g |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 5g |
$4102.0 | 2023-06-06 | ||
| Enamine | EN300-1449642-10.0g |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 10g |
$6082.0 | 2023-06-06 | ||
| Enamine | EN300-1449642-50mg |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1449642-100mg |
5-[(1-hydroxypent-4-yn-2-yl)amino]pyrazine-2-carboxylic acid |
2157962-91-7 | 100mg |
$804.0 | 2023-09-29 |
5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid
Comprehensive Overview of 5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid (CAS No. 2157962-91-7)
The compound 5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid (CAS No. 2157962-91-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This pyrazine derivative is characterized by the presence of a hydroxypentynyl side chain and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.
In recent years, the demand for heterocyclic compounds like 5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid has surged, driven by their relevance in developing targeted therapies for chronic diseases. The compound's CAS No. 2157962-91-7 is frequently searched in academic databases and patent filings, reflecting its growing importance in preclinical studies. Its structural motif aligns with trends in small-molecule drug design, where researchers prioritize molecules with high bioavailability and low toxicity. These attributes make it a promising candidate for further investigation in oncology and inflammatory disorders.
One of the most intriguing aspects of 5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid is its potential application in personalized medicine. With the rise of AI-driven drug discovery, computational models have identified this compound as a potential lead molecule for optimizing structure-activity relationships (SAR). Its hydroxyl and alkyne functionalities offer sites for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacokinetic properties. This adaptability is critical for addressing challenges in drug resistance and improving therapeutic outcomes.
From a synthetic chemistry perspective, the preparation of 5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid involves multi-step organic reactions, including amide coupling and alkyne functionalization. The compound's CAS No. 2157962-91-7 is often referenced in protocols for high-throughput screening (HTS) libraries, where it serves as a scaffold for generating diverse analogs. Its compatibility with click chemistry techniques further enhances its utility in bioconjugation and probe development, which are essential for studying cellular signaling pathways.
Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis methods to minimize waste and reduce reliance on hazardous reagents. The hydroxypentynyl moiety in 5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid offers opportunities for biocatalytic transformations, aligning with the industry's shift toward eco-friendly manufacturing. Such innovations are critical for meeting regulatory standards and reducing the environmental footprint of pharmaceutical production.
In conclusion, 5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid (CAS No. 2157962-91-7) represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential applications in drug development and biochemical research, underscores its value to the scientific community. As interest in precision medicine and sustainable chemistry grows, this compound is poised to play a pivotal role in advancing both fields. Future studies will likely focus on optimizing its therapeutic index and expanding its utility in translational research.
2157962-91-7 (5-(1-hydroxypent-4-yn-2-yl)aminopyrazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)